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An In-depth Technical Guide to 1-Chloroethyl
Cyclohexyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Chloroethyl Cyclohexyl Carbonate is a halogenated organic compound with significant
applications as a reactive intermediate in pharmaceutical and polymer chemistry. This technical
guide provides a comprehensive overview of its chemical properties, synthesis, and primary
applications, with a focus on its role in drug development. Detailed experimental protocols,
quantitative data, and workflow visualizations are presented to support researchers and
scientists in their work with this versatile compound.

Introduction

1-Chloroethyl cyclohexyl carbonate (CECC), with the chemical formula CoH15CIOs3, is a
chlorinated carbonate ester.[1] It is a colorless to pale yellow liquid at room temperature with a
characteristic faint, ether-like, or ester-like odor.[1] The presence of a chloroethyl group makes
it a reactive molecule, particularly susceptible to nucleophilic substitution reactions.[1][2][3] This
reactivity is harnessed in organic synthesis, most notably in the production of prodrugs, where
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it serves as a key intermediate.[1][2] One of its most prominent applications is in the synthesis
of the angiotensin Il receptor antagonist, Candesartan Cilexetil.[4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Chloroethyl Cyclohexyl Carbonate is
presented in the table below. This data is essential for handling, storage, and application of the
compound in a laboratory or industrial setting.

Property Value References
Molecular Formula CoH15ClO3 [LI6I718IeN10][11]12]
Molecular Weight 206.66 g/mol [2][9][13][14]
12141516l 71811o11][12
CAS Number 99464.83.2 (112114151617 1811 0] 1][12]
[15]
Appearance Colorless to pale yellow liquid (11041071
Odor Faint, ether-like or ester-like [1]
) 1.12 g/cm3 (Predicted:
Density [4][6]
1.13+0.1 g/cmd)
Melting Point -16 °C [6]
Boiling Point 84 °C at 10 mmHg [31[4]
Flash Point 84 °C [3]
Soluble in common organic
solvents (e.g., chloroform,
Solubility ethyl acetate, methanol, [L][4][6][16]
toluene, acetone, THF); slightly
soluble in water.
Storage Temperature 2-8°C, sealed in a dry place. [11141112]

Synthesis and Reaction Mechanisms
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The primary route for the synthesis of 1-Chloroethyl Cyclohexyl Carbonate is through the
reaction of cyclohexanol with 1-chloroethyl chloroformate.[2][3] This reaction is typically carried
out in the presence of a base, such as pyridine or triethylamine, which acts as an acid
scavenger to neutralize the hydrochloric acid byproduct.[2][17]

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 1-Chloroethyl
Cyclohexyl Carbonate.

-Chloroethyl Chloroformate (Acid Scavenger) (e.g., Dichloromethane

:
:

Aqueous Workup
(e.g., Washing with Brine)
Drying over
Anhydrous MgSOa
Solvent Removal
(Reduced Pressure)

[ Cyclohexanol & Pyridine or Triethylamine Inert Solvent ]
1 )

Click to download full resolution via product page

General synthesis workflow for 1-Chloroethyl Cyclohexyl Carbonate.

Reaction Mechanism: Nucleophilic Acyl Substitution

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b051669?utm_src=pdf-body
https://www.benchchem.com/product/b051669
https://www.smolecule.com/products/s1493441
https://www.benchchem.com/product/b051669
https://prepchem.com/1-chloroethyl-cyclohexyl-carbonate/
https://www.benchchem.com/product/b051669?utm_src=pdf-body
https://www.benchchem.com/product/b051669?utm_src=pdf-body
https://www.benchchem.com/product/b051669?utm_src=pdf-body-img
https://www.benchchem.com/product/b051669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The hydroxyl group of
cyclohexanol acts as a nucleophile, attacking the electrophilic carbonyl carbon of 1-chloroethyl
chloroformate. This forms a tetrahedral intermediate which then collapses, eliminating a

chloride ion to form the final product.

Nucleophilic Attack

Cyclohexanol

1-Chloroethyl
Chloroformate

Nucleophilic Attack

%)Ilapse

Elimination

Chloride lon
(Leaving Group)

Click to download full resolution via product page
Nucleophilic acyl substitution mechanism for the synthesis.

Experimental Protocols

Detailed experimental protocols are crucial for the successful synthesis and analysis of 1-
Chloroethyl Cyclohexyl Carbonate.

Synthesis of 1-Chloroethyl Cyclohexyl Carbonate

This protocol is adapted from established literature procedures.[4][8][17]
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Materials:

Cyclohexanol

1-Chloroethyl chloroformate

Pyridine (or Triethylamine)

Dichloromethane (anhydrous)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate
Procedure:

» Dissolve cyclohexanol (1.0 eq) and pyridine (1.2 eq) in anhydrous dichloromethane in a
round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g.,
nitrogen or argon).

e Cool the solution to -78 °C using a dry ice/acetone bath.

e Slowly add 1-chloroethyl chloroformate (1.05 eq) dropwise to the stirred solution over a
period of 10-15 minutes.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 16 hours.

» Wash the reaction mixture with three portions of saturated aqueous sodium chloride.
» Dry the organic layer over anhydrous magnesium sulfate.

 Filter the drying agent and concentrate the filtrate under reduced pressure to yield 1-
Chloroethyl Cyclohexyl Carbonate as a colorless oil.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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A reverse-phase HPLC method can be employed for the analysis of 1-Chloroethyl Cyclohexyl
Carbonate.[18]

Conditions:

Column: Newcrom R1

Mobile Phase: Acetonitrile (MeCN), Water, and Phosphoric Acid

Detection: UV

Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be
replaced with formic acid.

Applications in Drug Development and Polymer
Chemistry

The primary application of 1-Chloroethyl Cyclohexyl Carbonate is as a reactive intermediate
in the synthesis of pharmaceuticals and specialty polymers.[1][3][7]

Pharmaceutical Intermediate

CECC is a key intermediate in the synthesis of prodrugs, which are inactive compounds that
are metabolized in the body to produce an active drug.[2] This strategy is often used to improve
the bioavailability of a therapeutic agent.[2] A notable example is its use in the production of
Candesartan Cilexetil, an antihypertensive drug.[4][5]

Polymer Chemistry

In polymer chemistry, 1-Chloroethyl Cyclohexyl Carbonate can be used as a monomer or a
cross-linking agent for the synthesis of specialty polycarbonates.[1][3] Its ability to react with
various nucleophiles makes it a candidate for creating polymers with controlled architectures
and properties, including biodegradable polymers for drug delivery applications.[3]

Safety and Handling

1-Chloroethyl Cyclohexyl Carbonate is considered a hazardous substance and should be
handled with appropriate safety precautions.
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Hazard Identification

o Toxicity: Moderately to highly toxic upon exposure.[1] The oral LD50 in rats is 5600 mg/kg.[6]
e Irritation: Irritating to the eyes, respiratory system, and skin.[1][6]
» Sensitization: Prolonged or high-level exposure can lead to sensitization effects.[1]

o Decomposition: It is hydrolytically unstable and may release hydrogen chloride upon
decomposition.[1]

Recommended Handling Practices

o Work in a well-ventilated area, preferably a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves, and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

e Store in a tightly sealed container in a cool, dry place.

Conclusion

1-Chloroethyl Cyclohexyl Carbonate is a valuable and versatile halogenated organic
compound with significant utility in both pharmaceutical and materials science. Its role as a key
intermediate in the synthesis of important drugs like Candesartan Cilexetil underscores its
importance in drug development. A thorough understanding of its properties, synthesis, and
handling is essential for researchers and scientists working with this compound. This guide
provides a foundational resource to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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